Cas no 7134-14-7 (Benzenesulfonic acid, 2,5-dimethoxy-)

• Product Name: Benzenesulfonic acid, 2,5-dimethoxy-
• CAS No: 7134-14-7
• MF: C₈H₁₀O₅S
• MW: 218.227001667023
• CID: 545689
• PubChem ID: 14317941
• Update Time: 2025-04-19

Benzenesulfonic acid, 2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,5-dimethoxy-
• 2,5-dimethoxybenzenesulfonic acid
• 2,5-Dimethoxybenzene-1-sulfonic acid
• 7134-14-7
• SCHEMBL668653
• DTXSID30558842

• Inchi： 1S/C8H10O5S/c1-12-6-3-4-7(13-2)8(5-6)14(9,10)11/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： YKPVMVVSUJOBHF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(=O)(=O)O

Computed Properties

• Exact Mass: 218.0249
• Monoisotopic Mass: 218.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 72.83